5-Bromo-2-nitro-3-pyrazol-1-yl-phenylamine

• Molecular Formula: C9H7BrN4O2
• Molecular Weight: 283.08 g/mol
• IUPAC Name: 5-bromo-2-nitro-3-pyrazol-1-ylaniline
• InChI: InChI=1S/C9H7BrN4O2/c10-6-4-7(11)9(14(15)16)8(5-6)13-3-1-2-12-13/h1-5H,11H2
• InChI Key: GNIRJGAGOUGFMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=CC(=CC(=C2[N+](=O)[O-])N)Br

Description

5-Bromo-2-nitro-3-pyrazol-1-yl-phenylamine is a useful research compound. Its molecular formula is C9H7BrN4O2 and its molecular weight is 283.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(5-bromo-3-fluoro-2-nitro-phenyl)-1H-pyrazole (240 mg, 0.84 mmol) in ethanol (3 mL) was added ammonia (3 mL, 2N in methanol. The resulting mixture was heated in a sealed tube at 80° C. for 16 hours then concentrated in vacuo. The residue was purified by column chromatography over silica gel eluted with ethyl acetate:hexanes (1:3) to afford 205 mg (86%) of the title compound as a yellow solid. 1H NMR (CDCl3) δ 5.20 (br s, 2H), 6.50 (t, 1H), 6.9 (d, 1H), 7.1 (d, 1H), 7.7 (d, 1H), 7.8 (d, 1H). MS M+1 283, M+1+2 285.